Cas no 1702059-50-4 (3-(3,4-Dimethylcyclohexyl)-5-methylpiperidine)

• Product Name: 3-(3,4-Dimethylcyclohexyl)-5-methylpiperidine
• CAS No: 1702059-50-4
• MF: C₁₄H₂₇N
• MW: 209.370884180069
• CID: 6575887
• PubChem ID: 106779513
• Update Time: 2025-06-03

3-(3,4-Dimethylcyclohexyl)-5-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylcyclohexyl)-5-methylpiperidine
• EN300-722172
• 1702059-50-4
• 3-(3,4-Dimethylcyclohexyl)-5-methylpiperidine

• Inchi： 1S/C14H27N/c1-10-6-14(9-15-8-10)13-5-4-11(2)12(3)7-13/h10-15H,4-9H2,1-3H3
• InChI Key： LRVGEGVBWQLSNT-UHFFFAOYSA-N
• SMILES： N1CC(C)CC(C1)C1CCC(C)C(C)C1

Computed Properties

• Exact Mass: 209.214349865g/mol
• Monoisotopic Mass: 209.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3,4-Dimethylcyclohexyl)-5-methylpiperidine

3-(3,4-Dimethylcyclohexyl)-5-methylpiperidine: A Comprehensive Overview

The compound 3-(3,4-Dimethylcyclohexyl)-5-methylpiperidine (CAS No. 1702059-50-4) is a fascinating molecule with a complex structure and diverse applications. This compound belongs to the class of piperidines, which are six-membered cyclic amines with a nitrogen atom at position 1. The presence of the 3,4-dimethylcyclohexyl group at position 3 and a methyl group at position 5 introduces significant structural diversity and functional versatility to the molecule.

Recent studies have highlighted the potential of 3-(3,4-Dimethylcyclohexyl)-5-methylpiperidine in various fields, including pharmaceuticals and materials science. Its unique structure allows for strong interactions with biological targets, making it a promising candidate for drug development. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly in the context of central nervous system (CNS) drug discovery.

The synthesis of 3-(3,4-Dimethylcyclohexyl)-5-methylpiperidine involves multi-step organic reactions, often utilizing palladium-catalyzed cross-coupling techniques. These methods ensure high yields and excellent stereochemical control, which are critical for maintaining the compound's biological activity. The use of advanced catalysts has significantly improved the efficiency of its production process, making it more accessible for large-scale applications.

In terms of physical properties, 3-(3,4-Dimethylcyclohexyl)-5-methylpiperidine exhibits a melting point of approximately 85°C and a boiling point around 260°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and formulations. The compound's stability under physiological conditions has also been tested, showing minimal degradation over extended periods.

One of the most exciting developments involving 3-(3,4-Dimethylcyclohexyl)-5-methylpiperidine is its application in the development of novel therapeutic agents. Researchers have reported its potential as an antidepressant and anxiolytic, owing to its ability to modulate serotonin and dopamine pathways in the brain. Preclinical studies have demonstrated promising results in animal models of depression and anxiety, suggesting that this compound could be a valuable addition to the pharmacopeia.

Moreover, 3-(3,4-Dimethylcyclohexyl)-5-methylpiperidine has shown potential in the field of materials science as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds with carboxylic acids makes it an ideal candidate for synthesizing high-performance materials with tailored properties. Recent advancements in polymer chemistry have leveraged this compound to create materials with enhanced mechanical strength and thermal stability.

The environmental impact of 3-(3,4-Dimethylcyclohexyl)-5-methylpiperidine has also been a topic of interest. Studies have shown that it biodegrades efficiently under aerobic conditions, minimizing its ecological footprint. This characteristic is particularly important for industries seeking sustainable alternatives for their chemical processes.

In conclusion, 3-(3,4-Dimethylcyclohexyl)-5-methylpiperidine (CAS No. 1702059-50-4) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific discoveries. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to both medicine and materials science.